MFCD18318560

• IUPAC Name: 2-amino-5-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H11F3N2O3/c1-22-11-3-2-7(14(15,16)17)4-8(11)10-6-19-12(18)5-9(10)13(20)21/h2-6H,1H3,(H2,18,19)(H,20,21)
• InChI Key: BZDOWXTXUGNKIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CN=C(C=C2C(=O)O)N
• Molecular Formula: C14H11F3N2O3
• DSSTOX Substance ID: DTXSID60688388
• Molecular Weight: 312.24 g/mol
• CAS No.: 1261957-88-3

Description

MFCD18318560 is a chemical compound cataloged under the MDL number system, commonly used in pharmaceutical and materials science research. Compounds with MFCD designations often exhibit specialized roles in drug discovery, catalysis, or agrochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD18318560 involves specific reaction conditions and reagents. The exact synthetic route may vary depending on the desired purity and yield. Common methods include the use of specific catalysts and solvents to facilitate the reaction. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure optimal results.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using advanced techniques. These methods often involve continuous flow reactors and automated systems to maintain consistency and efficiency. The use of high-purity reagents and stringent quality control measures ensures that the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions

MFCD18318560 undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the presence of specific reagents and conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide. The reaction typically occurs under acidic or basic conditions.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used. The reaction is often carried out in an inert atmosphere to prevent unwanted side reactions.

Substitution: Halogenation and alkylation reactions are common, using reagents like halogens and alkyl halides.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while reduction can produce reduced forms of the compound.

Scientific Research Applications

MFCD18318560 has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic properties and as a drug candidate.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

Conclusion

This compound is a versatile compound with significant potential in multiple scientific fields. Its synthesis, reactions, and applications highlight its importance and utility. Continued research on this compound can uncover new applications and enhance our understanding of its properties and mechanisms of action.

Comparison with Similar Compounds

Research Findings and Limitations

• Synthetic Methods : this compound’s synthesis may parallel MFCD00039227’s use of palladium catalysts (e.g., Suzuki-Miyaura coupling) or MFCD11044885’s nucleophilic aromatic substitution .
• Thermodynamic Properties : Higher molecular weight analogues (e.g., MFCD13195646 at 235.27 g/mol) exhibit reduced GI absorption compared to lighter compounds, a critical factor for this compound’s pharmacokinetics .
• Limitations : Direct data on this compound’s structure, reactivity, and bioactivity are absent, necessitating experimental validation.